Cas no 19295-31-9 (Thieno[3,2-g]pteridin-4(1H)-one,2-amino-7-[(1R)-1,2-dihydroxyethyl]-6-(methylthio)- (9CI))

• Product Name: Thieno[3,2-g]pteridin-4(1H)-one,2-amino-7-[(1R)-1,2-dihydroxyethyl]-6-(methylthio)- (9CI)
• CAS No: 19295-31-9
• MF: C₁₁H₁₁N₅O₃S₂
• MW: 325.366738557816
• CID: 170232
• PubChem ID: 135565297
• Update Time: 2025-04-19

Thieno[3,2-g]pteridin-4(1H)-one,2-amino-7-[(1R)-1,2-dihydroxyethyl]-6-(methylthio)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Thieno[3,2-g]pteridin-4(1H)-one,2-amino-7-[(1R)-1,2-dihydroxyethyl]-6-(methylthio)- (9CI)
• 2-amino-7-(1,2-dihydroxyethyl)-6-methylsulfanyl-1H-thieno[3,2-g]pteridin-4-one
• Thieno[3,2-g]pteridin-4(1H)-one, 2-amino-7-[(1R)-1,2-dihydroxyethyl]-6-(methylthio)-
• 2-amino-7-(1,2-dihydroxyethyl)-6-(methylsulfanyl)thieno[3,2-g]pteridin-4(1H)-one
• Urothion
• 2-Amino-7-(1,2-dihydroxyethyl)-6-(methylthio)thieno[3,2-g]pteridin-4(3H)-one
• 19295-31-9
• THIENO(3,2-G)PTERIDIN-4(1H)-ONE, 2-AMINO-7-((1R)-1,2-DIHYDROXYETHYL)-6-(METHYLTHIO)-
• UROTHION [MI]
• DTXSID401036131
• 2-amino-7-[(1R)-1,2-dihydroxyethyl]-6-methylsulfanyl-3H-thieno[3,2-g]pteridin-4-one
• Thieno(3,2-g)pteridin-4(1H)-one, 2-amino-7-(1,2-dihydroxyethyl)-6-(methylthio)-, (-)-
• 2-Amino-7-(1,2-dihydroxyethyl)-6-(methylthio)thieno(3,2-g)pteridin-4(3H)one
• M5J57R7ZGZ
• Q27283513
• (R)-2-Amino-7-(1,2-dihydroxyethyl)-6-(methylthio)thieno[3,2-g]pteridin-4(9H)-one
• UNII-M5J57R7ZGZ
• Urothione
• 2-amino-7-[(1R)-1,2-dihydroxyethyl]-6-methylsulfanyl-1H-thieno[3,2-g]pteridin-4-one

• Inchi： 1S/C11H11N5O3S2/c1-20-7-4-10(21-6(7)3(18)2-17)14-8-5(13-4)9(19)16-11(12)15-8/h3,17-18H,2H2,1H3,(H3,12,14,15,16,19)/t3-/m1/s1
• InChI Key： RPUOVNROVSNPBD-GSVOUGTGSA-N
• SMILES： S1C2C(C(=C1[C@@H](CO)O)SC)=NC1C(NC(N)=NC=1N=2)=O

Computed Properties

• Exact Mass: 325.03053
• Monoisotopic Mass: 325.03033158g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 187Ų

Experimental Properties

• PSA: 133.72
• Specific Rotation: D20 -20° (after 15 hrs in 0.05N NaOH)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pterins and derivatives